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Compound of Interest

Compound Name: AVE5688

Cat. No.: B15613581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

AVE5688 (CAS No. 613260-13-2), a glycogen phosphorylase inhibitor intended for laboratory

research use only. In the absence of a specific Safety Data Sheet (SDS), this guidance is

based on the precautionary principle for handling novel chemical compounds with unknown

toxicological properties.

Immediate Safety Precautions
Assume AVE5688 is a potent and hazardous substance. Minimize all routes of exposure,

including inhalation, skin and eye contact, and ingestion. All handling of solid AVE5688 and its

solutions must be conducted within a certified chemical fume hood.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following table outlines the minimum

required PPE for handling AVE5688.
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Protection Type Equipment Specification Purpose

Hand Protection
Double-gloving with nitrile or

neoprene gloves.

To prevent skin contact.

Regularly inspect gloves for

any signs of degradation or

perforation.

Eye Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and airborne particles.

Body Protection

A fully fastened laboratory

coat. A chemically resistant

apron is recommended for

larger quantities.

To protect skin and clothing

from contamination.

Respiratory Protection

An N95 or higher-rated

respirator is required if there is

any potential for handling

outside of a fume hood.

To prevent the inhalation of

fine particles.

Operational Plans: Handling and Storage
Strict adherence to the following protocols is essential for the safe handling and storage of

AVE5688.

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of AVE5688, from

receipt to disposal.
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Caption: Workflow for the safe handling of AVE5688.
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Detailed Protocols
Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is clearly labeled with the compound name and CAS number.

Log the receipt date on the container.

Storage:

Store solid AVE5688 in a cool, dry, and well-ventilated area, away from incompatible

materials.

Keep the container tightly sealed.

For long-term storage, refer to the supplier's recommendation, which is typically -20°C for

one month or -80°C for six months for stock solutions.[1]

Disposal Plan
All waste materials contaminated with AVE5688 must be treated as hazardous waste.

Waste Segregation and Collection:

Solid Waste: All disposable items that have come into contact with AVE5688 (e.g., gloves,

weighing papers, pipette tips) must be collected in a dedicated, clearly labeled hazardous

waste container.

Liquid Waste: Unused solutions containing AVE5688 should be collected in a sealed,

properly labeled hazardous waste container. Do not mix with other waste streams unless

compatibility is confirmed.

Disposal Procedure:

Ensure all waste containers are tightly sealed and the exterior is not contaminated.
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Label containers clearly with "Hazardous Waste," the full chemical name "AVE5688," and the

approximate quantity.

Arrange for collection and disposal through your institution's Environmental Health and

Safety (EHS) office, following all local and national regulations.

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek immediate

medical attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Spill

Evacuate the immediate area. If the spill is large

or you are not trained to handle it, contact your

institution's EHS office. For minor spills within a

fume hood, use an appropriate absorbent

material, collect it in a sealed hazardous waste

container, and decontaminate the area.

Signaling Pathway Context
AVE5688 is an inhibitor of glycogen phosphorylase. This enzyme plays a key role in

glycogenolysis, the process of breaking down glycogen into glucose. By inhibiting this enzyme,
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AVE5688 blocks a key step in hepatic glucose production.
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Caption: Mechanism of action for AVE5688.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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